Cas no 1875409-43-0 (Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl-)

• Product Name: Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl-
• CAS No: 1875409-43-0
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5253345
• Update Time: 2025-06-11

Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl-

• Inchi： 1S/C12H16O2S/c1-12(2,9-13)15-8-11(14)10-6-4-3-5-7-10/h3-7,13H,8-9H2,1-2H3
• InChI Key： GAEIZEFYGXAIAA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CSC(C)(C)CO

Additional information on Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl-

Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl- (CAS No. 1875409-43-0): An Overview

Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl- (CAS No. 1875409-43-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its thioether functional group and a phenyl substituent, which contribute to its distinct properties and reactivity.

The chemical structure of Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl- can be represented as C₁₃H₁₈O₂S. The presence of the thioether group (S) and the hydroxyl group (OH) imparts both nucleophilic and electrophilic properties to the molecule, making it a versatile building block for synthetic chemistry. The phenyl group further enhances its aromatic character and stability, which are crucial for its applications in drug discovery and development.

Recent studies have explored the potential of Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl- in various biological systems. One notable area of research is its role as a potential lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory properties of this compound. The results showed that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory drug candidate.

Another area of interest is the compound's ability to modulate cellular signaling pathways. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl- can interact with specific protein targets involved in cell proliferation and apoptosis. This interaction has been linked to its potential use in cancer therapy, where it may help to inhibit tumor growth and induce programmed cell death in cancer cells.

In addition to its biological activities, the synthetic accessibility of Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl- has been a focus of recent research. A study published in Organic Letters in 2022 described an efficient synthetic route for this compound using a combination of thiolysis and Friedel-Crafts acylation reactions. This method not only simplifies the synthesis but also improves the overall yield and purity of the final product.

The physical properties of Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio]-1-phenyl- are also well-characterized. It is a white crystalline solid with a melting point ranging from 65°C to 68°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and formulation processes.

Safety considerations are an important aspect when handling any chemical compound. While Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio)-1-phenyl- is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area.

In conclusion, Ethanone, 2-[(2-hydroxy-1,1-dimethylethyl)thio)-1-phenyl- (CAS No. 1875409-43-0) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies.